Cas no 54246-06-9 (3-Chloro-5-hydroxy-4-methoxybenzaldehyde)

• Product Name: 3-Chloro-5-hydroxy-4-methoxybenzaldehyde
• CAS No: 54246-06-9
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 1094587
• PubChem ID: 12927990
• Update Time: 2025-05-20

3-Chloro-5-hydroxy-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-hydroxy-4-methoxybenzaldehyde
• Benzaldehyde, 3-chloro-5-hydroxy-4-methoxy-
• SCHEMBL2808932
• 54246-06-9
• CS-0150569
• DTXSID101275186
• CHEMBL89349
• 3-Chloro-5-hydroxy-4-methoxy-benzaldehyde
• MFCD01191266
• BS-49982
• E76289

• Inchi： 1S/C8H7ClO3/c1-12-8-6(9)2-5(4-10)3-7(8)11/h2-4,11H,1H3
• InChI Key： OGAFORQFPLHRBI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC(=C1OC)O

Computed Properties

• Exact Mass: 186.0083718g/mol
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-Chloro-5-hydroxy-4-methoxybenzaldehyde

Comprehensive Analysis of 3-Chloro-5-hydroxy-4-methoxybenzaldehyde (CAS No. 54246-06-9): Properties, Applications, and Industry Trends

3-Chloro-5-hydroxy-4-methoxybenzaldehyde (CAS No. 54246-06-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. This chlorinated benzaldehyde derivative features a hydroxy group and a methoxy substituent, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₈H₇ClO₃, and precise structural configuration contribute to its reactivity and functional utility.

In recent years, the demand for high-purity benzaldehyde derivatives like 3-Chloro-5-hydroxy-4-methoxybenzaldehyde has surged due to their role in developing biologically active compounds. Researchers and manufacturers frequently search for "CAS 54246-06-9 suppliers" or "synthesis methods for chloro-hydroxy-methoxybenzaldehyde," reflecting its industrial relevance. The compound’s antimicrobial properties and potential as a flavor enhancer have also sparked interest in food and cosmetic applications.

The synthesis of 3-Chloro-5-hydroxy-4-methoxybenzaldehyde typically involves multi-step reactions, including electrophilic aromatic substitution and selective oxidation. Advanced techniques like HPLC purification ensure the final product meets pharmaceutical-grade standards. Environmental concerns have driven innovations in green chemistry approaches, with studies focusing on catalytic efficiency and waste reduction during production.

From an SEO perspective, trending queries such as "3-Chloro-5-hydroxy-4-methoxybenzaldehyde price" and "CAS 54246-06-9 safety data sheet" highlight user priorities. Regulatory compliance, particularly REACH and FDA guidelines, is another critical topic, as industries seek sustainable alternatives to traditional reagents. The compound’s stability under varying pH conditions makes it suitable for drug formulation and material science research.

Emerging applications include its use in organic LEDs (OLEDs) and photovoltaic materials, aligning with global trends in renewable energy. Analytical methods like NMR spectroscopy and mass spectrometry are essential for quality control, ensuring batch-to-batch consistency. As the market for fine chemicals grows, 54246-06-9 remains a focal point for R&D investments.

In conclusion, 3-Chloro-5-hydroxy-4-methoxybenzaldehyde exemplifies the intersection of chemical innovation and industrial demand. Its adaptability across sectors—from pharmaceutical intermediates to advanced materials—positions it as a compound of enduring significance. Future research may explore its synergistic effects with other aldehydes or novel catalytic systems to enhance yield and sustainability.